Cas no 59781-02-1 (4-ethyl-3-methyl-4H-1,2,4-triazole)

• Product Name: 4-ethyl-3-methyl-4H-1,2,4-triazole
• CAS No: 59781-02-1
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 4057159
• PubChem ID: 12278549
• Update Time: 2025-07-21

4-ethyl-3-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-ethyl-3-methyl-
• 4-ethyl-3-methyl-4H-1,2,4-triazole
• G21308
• 4-ETHYL-3-METHYL-1,2,4-TRIAZOLE
• EN300-64088
• 977-966-3
• CCG-321339
• Z992282678
• SCHEMBL5288549
• AKOS017476648
• 59781-02-1

• Inchi： 1S/C5H9N3/c1-3-8-4-6-7-5(8)2/h4H,3H2,1-2H3
• InChI Key： RHYMIFQNKOJHON-UHFFFAOYSA-N
• SMILES： N1=CN(CC)C(C)=N1

Computed Properties

• Exact Mass: 111.079647300Da
• Monoisotopic Mass: 111.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-ethyl-3-methyl-4H-1,2,4-triazole

Introduction to 4-ethyl-3-methyl-4H-1,2,4-triazole (CAS No. 59781-02-1)

4-ethyl-3-methyl-4H-1,2,4-triazole, identified by its Chemical Abstracts Service number (CAS No. 59781-02-1), is a heterocyclic organic compound belonging to the triazole class. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. The presence of both ethyl and methyl substituents on the triazole ring introduces specific steric and electronic effects that make this molecule a promising candidate for further investigation.

The structure of 4-ethyl-3-methyl-4H-1,2,4-triazole consists of a six-membered aromatic ring containing three nitrogen atoms, with ethyl and methyl groups attached at the 4th and 3rd positions, respectively. This arrangement imparts a distinct electronic distribution across the ring, influencing its reactivity and interaction with biological targets. The compound’s stability under various conditions makes it suitable for synthetic applications in drug development.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. Triazole derivatives, in particular, have shown promise in treating a wide range of diseases, including infections, inflammation, and cancer. The investigation of 4-ethyl-3-methyl-4H-1,2,4-triazole falls within this broader context, as researchers explore its potential therapeutic applications.

One of the most compelling aspects of 4-ethyl-3-methyl-4H-1,2,4-triazole is its versatility in chemical modification. The presence of reactive sites on the triazole ring allows for further functionalization, enabling the synthesis of novel analogs with tailored biological properties. This flexibility has been exploited in several studies aimed at identifying compounds with enhanced efficacy or reduced toxicity compared to existing drugs.

Recent advancements in computational chemistry have facilitated the rapid screening of small organic molecules like 4-ethyl-3-methyl-4H-1,2,4-triazole for potential drug candidates. Machine learning algorithms can predict binding affinities and other pharmacological parameters with high accuracy, accelerating the drug discovery process. These computational tools have been instrumental in identifying promising leads for further experimental validation.

The biological activity of 4-ethyl-3-methyl-4H-1,2,4-triazole has been studied in various contexts. Initial research suggests that this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, preliminary data indicate that it may possess anti-inflammatory effects by modulating signaling pathways involved in immune responses.

In vitro experiments have demonstrated that 4-ethyl-3-methyl-4H-1,2,4-triazole can inhibit the growth of certain cancer cell lines by inducing apoptosis or inhibiting proliferation. These findings are particularly intriguing given the increasing demand for targeted therapies in oncology. Further preclinical studies are necessary to fully elucidate the mechanisms underlying these effects and to assess their translational potential.

The synthesis of 4-ethyl-3-methyl-4H-1,2,4-triazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

From a chemical biology perspective, 4-(Ethyl)-3-(methyl)-1H-(Triazol) (CAS No: 59781–02–1) exhibits interesting interactions with biological macromolecules such as enzymes and receptors. These interactions are critical for understanding its mode of action and for designing derivatives with improved properties. High-resolution structural studies using techniques like X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into these molecular recognition processes.

The environmental impact of synthesizing and using CAS No: 59781–02–1 is another important consideration in modern drug development. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. Sustainable practices not only benefit the environment but also improve cost-efficiency in pharmaceutical manufacturing.

Future research directions for CAS No: 59781–02–1 include exploring its potential as an intermediate in the synthesis of more complex drug molecules. By leveraging its structural features, CAS No: 59781–02–1 could serve as a building block for novel therapeutics targeting unmet medical needs.*